Cas no 1592692-45-9 (1-(Azetidin-3-yl)-2-ethoxyethanone)

• Product Name: 1-(Azetidin-3-yl)-2-ethoxyethanone
• CAS No: 1592692-45-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5292185
• Update Time: 2025-10-16

1-(Azetidin-3-yl)-2-ethoxyethanone Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)-2-ethoxyethanone

• Inchi： 1S/C7H13NO2/c1-2-10-5-7(9)6-3-8-4-6/h6,8H,2-5H2,1H3
• InChI Key： RUCISRUHVARDBI-UHFFFAOYSA-N
• SMILES： C(=O)(C1CNC1)COCC

Additional information on 1-(Azetidin-3-yl)-2-ethoxyethanone

Recent Advances in the Study of 1-(Azetidin-3-yl)-2-ethoxyethanone (CAS: 1592692-45-9) in Chemical Biology and Pharmaceutical Research

The compound 1-(Azetidin-3-yl)-2-ethoxyethanone (CAS: 1592692-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its azetidine ring and ethoxyethanone moiety, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates and as a tool compound in chemical biology studies. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research involving 1-(Azetidin-3-yl)-2-ethoxyethanone is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of cancers, inflammatory diseases, and neurodegenerative disorders. The azetidine ring in this compound provides a rigid scaffold that can enhance binding affinity and selectivity for specific kinase targets. Recent publications have demonstrated its utility in the design of potent and selective inhibitors, with improved pharmacokinetic profiles compared to traditional heterocyclic scaffolds.

In addition to its applications in kinase inhibition, 1-(Azetidin-3-yl)-2-ethoxyethanone has been explored as a versatile intermediate in the synthesis of more complex molecules. Its reactive ketone group allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. Recent work has highlighted its use in the development of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery that targets disease-causing proteins for degradation.

Another notable advancement is the investigation of this compound's metabolic stability and toxicity profile. Early-stage preclinical studies have indicated that 1-(Azetidin-3-yl)-2-ethoxyethanone exhibits favorable metabolic stability in vitro, with minimal cytotoxicity observed in human cell lines. These findings suggest its potential as a lead compound for further optimization and development. However, additional in vivo studies are required to fully assess its safety and efficacy.

Looking ahead, the continued exploration of 1-(Azetidin-3-yl)-2-ethoxyethanone is expected to yield new insights into its therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate its translation into clinical applications. Future research directions may include the development of derivatives with enhanced potency and selectivity, as well as the exploration of its use in combination therapies. The compound's unique structural features and versatile reactivity position it as a valuable asset in the ongoing quest for innovative treatments in chemical biology and medicine.